4-(3-Methoxyphenyl)butanoic acid
Overview
Description
4-(3-Methoxyphenyl)butanoic acid is a chemical compound with the molecular formula C11H14O3 . It is also known as Benzenebutanoic acid, 4-methoxy- .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 4-[(3-methoxyphenyl)carbamoyl]butanoic acid involved the dissolution of 3-Methoxy aniline and glutaric anhydride separately in about 10–15 mL analytical grade diethyl ether. The two solutions were then slowly mixed and stirred at room temperature until the appearance of a light-brown precipitate .Molecular Structure Analysis
The molecular structure of this compound can be viewed using Java or Javascript . A detailed analysis of the crystal structure of a similar compound, 4-[(3-methoxyphenyl)carbamoyl]butanoic acid, has been reported .Scientific Research Applications
Organic Solvent-Free Synthesis
Research by Delhaye et al. (2006) in "Green Chemistry" highlights an organic solvent-free process for synthesizing 4-(4-hydroxyphenyl)butanoic acid, a key intermediate derived from 4-(4-methoxyphenyl)butanoic acid. This method involves demethylation using aqueous HBr without phase transfer catalysis, simplifying the synthesis process (Delhaye et al., 2006).
Photorearrangement in Synthesis of Chromones
Álvaro et al. (1987) investigated the irradiation of p-methoxyphenyl esters in the synthesis of chromones. Their study, published in "Tetrahedron," explored the photorearrangement of these esters, including derivatives of 4-(3-methoxyphenyl)butanoic acid, leading to valuable chromone precursors (Álvaro et al., 1987).
Application in Liquid Crystal Technology
Tojo et al. (2006) described the synthesis of optically active 4,4,4-trifluoro-3-{4-(4-methoxyphenyl)phenyl}butanoic acid and its application in nematic liquid crystals. Published in the "Journal of Fluorine Chemistry," their research demonstrates how derivatives of this compound can be used to create new chiral dopants for liquid crystals, influencing their helical twisting power (Tojo et al., 2006).
Homolog Synthesis for Biochemical Research
Kosui et al. (1982), in the "Bulletin of the Chemical Society of Japan," presented the synthesis of homologs of L-2-amino-5-(p-methoxyphenyl)pentanoic acid, including L-2-amino-4-(p-methoxyphenyl)butanoic acid. This synthesis, involving optical resolution and heat treatment, contributes to biochemical research by providing new compounds for study (Kosui et al., 1982).
Multifunctional Catalysts in Fine Chemical Synthesis
Climent et al. (2010) explored the use of multifunctional catalysts in a one-pot multistep process to synthesize fine chemicals, including derivatives of 4-(4-methoxyphenyl)-2-butanone. Their research, published in "Green Chemistry," demonstrates how process intensification with solid catalysts can optimize the synthesis of fine chemicals while reducing environmental impact (Climent et al., 2010).
Safety and Hazards
The safety data sheet for a similar compound, Butanoic acid (Natural), suggests precautions such as keeping away from heat, sparks, open flames, and hot surfaces, not breathing vapor/spray, washing contaminated skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .
Biochemical Analysis
Biochemical Properties
It is known that phenylbutyric acid, a related compound, acts as a chemical chaperone, helping to prevent the aggregation of misfolded proteins
Cellular Effects
It has been suggested that phenylbutyric acid, a related compound, can protect against endoplasmic reticulum stress-induced neuronal cell death
Properties
IUPAC Name |
4-(3-methoxyphenyl)butanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-14-10-6-2-4-9(8-10)5-3-7-11(12)13/h2,4,6,8H,3,5,7H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNAQBXAGBAWEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30301971 | |
Record name | 4-(3-methoxyphenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30301971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24743-11-1 | |
Record name | NSC147640 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=147640 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(3-methoxyphenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30301971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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